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Compound of Interest

Compound Name: vUu0661013

Cat. No.: B15581639

Introduction

VU0661013 is a novel, potent, and selective inhibitor of the anti-apoptotic protein Myeloid Cell
Leukemia 1 (MCL-1), with a Ki of 97 + 30 pM for human MCL-1.[1][2] It functions as a BH3
mimetic, disrupting the interaction between MCL-1 and pro-apoptotic proteins like BIM, which
leads to apoptosis.[3][4] This mechanism of action makes VU0661013 a valuable tool in cancer
research, particularly in the context of Acute Myelogenous Leukemia (AML), including
venetoclax-resistant models.[4][5]

The accurate and consistent preparation of a stock solution is a critical initial step for any in
vitro or in vivo studies to ensure reproducible experimental outcomes. Dimethyl sulfoxide
(DMSO) is the recommended solvent for preparing high-concentration stock solutions of
VU0661013 due to the compound's high solubility in it.[3] This document provides a detailed
protocol for the preparation, storage, and handling of VU0661013 stock solutions in DMSO.

Data Presentation

A summary of the essential quantitative data for VU0661013 is presented in the table below for
easy reference.
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Parameter Value Reference(s)
Molecular Formula C39H39CI2N504 [61[7]
Molecular Weight 712.66 g/mol (1121141171
Appearance Solid powder [6]

Solubility in DMSO

> 90-125 mg/mL (= 126.28 -
175.40 mM)

[11(31[7]

Recommended Stock

Concentration

10 mM (Can be adjusted

based on experimental needs)

[7]

Storage of Powder

Short-term (days to weeks) at
0-4°C; Long-term (months to
years) at -20°C

[6]

Storage of Stock Solution in
DMSO

Short-term (1 month) at -20°C;
Long-term (6 months) at -80°C

[1](7]

Experimental Protocol

This protocol details the steps for preparing a 10 mM stock solution of VU0661013 in

anhydrous DMSO.

Materials and Equipment:

e VU0661013 powder (purity >98%)

e Anhydrous/High-Purity Dimethyl Sulfoxide (DMSO)

e Analytical balance (accurate to at least 0.1 mg)

» Sterile microcentrifuge tubes or amber glass vials

o \ortex mixer

e Sonicator (optional)

o Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses
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Procedure:

o Calculate the Required Mass: To prepare a stock solution of a specific concentration, use the
following formula: Mass (mg) = Desired Concentration (mM) x Desired Volume (mL) x
Molecular Weight ( g/mol ) / 1000

o Example for 1 mL of a 10 mM stock solution: Mass (mg) =10 mM x 1 mL x 712.66 g/mol /
1000 =7.13 mg

e Weighing the Compound:

o Don appropriate PPE.

o Place a sterile microcentrifuge tube or amber vial on the analytical balance and tare it.

o Carefully weigh the calculated mass of VU0661013 powder and transfer it to the tube/vial.
» Solvent Addition:

o Add the desired volume of anhydrous DMSO to the tube/vial containing the VU0661013
powder. For the example above, add 1 mL of DMSO.

e Dissolution:
o Securely cap the tubel/vial.
o Vortex the solution thoroughly until the VU0661013 powder is completely dissolved.

o Visually inspect the solution to ensure no solid particles are remaining. If the compound
does not dissolve readily, brief sonication can be used to facilitate dissolution.[8]

» Storage and Handling:

o For optimal stability, it is recommended to aliquot the stock solution into smaller, single-use
volumes to avoid repeated freeze-thaw cycles.[1]

o Store the aliquots in tightly sealed vials.
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o For short-term storage (up to 1 month), store at -20°C.[1][7]
o For long-term storage (up to 6 months), store at -80°C.[1][7]
Working Solution Preparation:

When preparing working solutions for cell-based assays, it is crucial to minimize the final
DMSO concentration, as it can be toxic to cells. The final DMSO concentration should ideally
be <0.1% and not exceed 0.5%.[3]

 Dilution: To avoid precipitation of VU0661013, which is poorly soluble in aqueous solutions, it
is best practice to perform serial dilutions.[3] The DMSO stock solution should be diluted into
a larger volume of the aqueous medium (e.g., cell culture media, PBS).

Mandatory Visualization

Experimental Workflow Diagram
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Preparation

Calculate Mass of VU0661013

Mass = [Conc] x Vol x MW

Weigh VU0661013 Powder

Add Anhydrous DMSO

Vortex/Sonicate to Dissolve

Visually confirm dissolution

Storage & Use

Aliguot into Single-Use Vials

Store at -20°C or -80°C

Dilute in Aqueous Medium for Working Solution

Click to download full resolution via product page

Caption: Workflow for preparing VU0661013 stock solution in DMSO.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b15581639?utm_src=pdf-custom-synthesis
https://www.abmole.com/literature/vu661013-coa.html
https://www.abmole.com/products/vu661013.html
https://www.benchchem.com/pdf/VU0661013_solubility_issues_and_solutions.pdf
https://www.selleckchem.com/products/vu661013.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC6279595/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6279595/
https://www.medkoo.com/products/30238
https://www.medchemexpress.com/VU0661013.html
https://www.targetmol.com/compound/vu0661013
https://www.benchchem.com/product/b15581639#preparing-vu0661013-stock-solution-in-dmso
https://www.benchchem.com/product/b15581639#preparing-vu0661013-stock-solution-in-dmso
https://www.benchchem.com/product/b15581639#preparing-vu0661013-stock-solution-in-dmso
https://www.benchchem.com/product/b15581639#preparing-vu0661013-stock-solution-in-dmso
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15581639?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15581639?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Methodological & Application

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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